Cas no 109461-41-8 (2-Methyl-2-phenylmorpholine)

• Product Name: 2-Methyl-2-phenylmorpholine
• CAS No: 109461-41-8
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD09901613
• CID: 1026410
• PubChem ID: 3066037
• Update Time: 2025-10-29

2-Methyl-2-phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-phenylmorpholine
• AC1MIAYS
• AC1Q2CYU
• ANW-57710
• CTK8B7579
• MolPort-003-749-178
• RP23879
• SureCN1334863
• 2-Methyl-2-phenylMorpholine, 98%
• Morpholine,2-methyl-2-phenyl-
• F19111
• AKOS011660620
• Z979724158
• EN300-107486
• NCMLYFQBONKWAE-UHFFFAOYSA-N
• MFCD09901613
• SCHEMBL1334863
• 2-Methyl-2-phenylMorpholine, 98per cent
• CS-0308096
• DTXSID10388922
• CHEMBL4546060
• 109461-41-8

• MDL： MFCD09901613
• Inchi： 1S/C11H15NO/c1-11(9-12-7-8-13-11)10-5-3-2-4-6-10/h2-6,12H,7-9H2,1H3
• InChI Key： NCMLYFQBONKWAE-UHFFFAOYSA-N
• SMILES： O1CCNCC1(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 177.11545
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Melting Point: 35-37℃
• PSA: 21.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 2-Methyl-2-phenylmorpholine

Research Brief on 2-Methyl-2-phenylmorpholine (CAS: 109461-41-8) in Chemical Biology and Pharmaceutical Applications

2-Methyl-2-phenylmorpholine (CAS: 109461-41-8) is a morpholine derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its role in drug discovery, particularly as a building block for novel therapeutics. Recent studies have highlighted its utility in the synthesis of bioactive molecules, with a focus on its pharmacological properties and mechanisms of action.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 2-Methyl-2-phenylmorpholine as a key intermediate in the development of central nervous system (CNS) targeting drugs. The research demonstrated that the compound's structural rigidity and lipophilicity make it an ideal candidate for crossing the blood-brain barrier (BBB), a critical factor in CNS drug design. The study utilized in vitro and in vivo models to assess the compound's pharmacokinetic profile, revealing promising bioavailability and low toxicity.

Another significant advancement was reported in a 2024 ACS Chemical Biology article, which explored the compound's role as a modulator of neurotransmitter receptors. The research team synthesized a series of derivatives based on 2-Methyl-2-phenylmorpholine and evaluated their binding affinities to GABA_A and NMDA receptors. The results indicated that certain derivatives exhibited selective modulation of receptor activity, suggesting potential applications in treating neurological disorders such as epilepsy and anxiety.

In addition to its pharmacological applications, 2-Methyl-2-phenylmorpholine has also been investigated for its chemical properties. A 2023 study in Organic Letters detailed a novel synthetic route for the compound, emphasizing its scalability and efficiency. The researchers employed a catalytic asymmetric synthesis approach, achieving high enantiomeric purity, which is crucial for pharmaceutical applications. This methodological advancement could facilitate the large-scale production of 2-Methyl-2-phenylmorpholine and its derivatives.

Recent patent filings further underscore the commercial interest in this compound. A 2024 patent application by a leading pharmaceutical company describes the use of 2-Methyl-2-phenylmorpholine derivatives as potent inhibitors of a specific enzyme implicated in inflammatory diseases. The patent highlights the compound's efficacy in preclinical models, with plans for clinical trials in the near future.

Despite these promising developments, challenges remain. For instance, the metabolic stability of 2-Methyl-2-phenylmorpholine derivatives in human systems requires further investigation. A 2023 review in Drug Metabolism Reviews pointed out the need for more comprehensive studies on the compound's metabolic pathways and potential drug-drug interactions. Addressing these gaps will be critical for advancing the compound into clinical applications.

In conclusion, 2-Methyl-2-phenylmorpholine (CAS: 109461-41-8) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications span from CNS drug development to enzyme inhibition, supported by recent methodological and pharmacological advancements. Continued research efforts are expected to unlock its full potential, paving the way for innovative therapeutic solutions.